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Compound of Interest

Compound Name: 2,5-Dimethy-L-Phenylalanine

Cat. No.: B1579412

Get Quote

Executive Summary: The Steric Lock in
Peptidomimetics
In the landscape of modern drug design, 2,5-Dimethyl-L-Phenylalanine (2,5-Me

-Phe) represents more than a simple hydrophobic building block; it acts as a conformational
constraint. Unlike native Phenylalanine, which rotates freely about the

and

torsion angles, the introduction of a methyl group at the ortho (2-position) of the phenyl ring
creates a specific steric clash with the peptide backbone.

This guide provides a rigorous structural analysis framework for 2,5-Me

-Phe (CAS: 117391-55-6). We move beyond basic characterization to focus on the critical
quality attributes (CQAs) required for integrating this unnatural amino acid (UAA) into
therapeutic peptides. We distinguish this ring-substituted variant from its N-methylated isomer
(N,N-dimethyl-phenylalanine), a common source of confusion in procurement and synthesis.
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To analyze this molecule, one must first understand the desymmetrization of the aromatic

system.

Structural Identity[1]
IUPAC Name: (2S)-2-amino-3-(2,5-dimethylphenyl)propanoic acid

CAS Number: 117391-55-6 (Free acid)

Molecular Formula: C

H

NO

[1]

Molecular Weight: 193.24 g/mol [1]

Key Feature: The 2,5-dimethyl substitution pattern breaks the magnetic equivalence of the

aromatic protons found in native Phe.

The "Ortho-Effect" (Conformational Bias)
The methyl group at position 2 (ortho) imposes a high energetic penalty on specific rotamers. In

a peptide chain, this restricts the side chain to a specific orientation relative to the backbone

(typically gauche- or trans), reducing the entropic penalty upon receptor binding.
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Property
Native L-
Phenylalanine

2,5-Dimethyl-L-
Phenylalanine

Implication

Aromatic Symmetry C2v (Effective) C1 (Asymmetric)

Complex NMR

splitting; distinct NOE

signals.

Steric Bulk (A-value) Low High (due to 2-Me)

Restricts

rotation; locks

bioactive

conformation.

Electronic Nature Electron Neutral
Electron Rich (+I

effect)

Higher susceptibility to

electrophilic oxidation

during synthesis.

Hydrophobicity High Very High

Increases peptide

permeability and

metabolic stability.

Spectroscopic Characterization: The Fingerprint
The following protocols serve as the primary release testing for 2,5-Me

-Phe.

Nuclear Magnetic Resonance (NMR) Analysis
Objective: Confirm regiochemistry (2,5-substitution) and absence of regioisomers (e.g., 2,4- or

3,5-dimethyl).

Experimental Protocol: 1H NMR (600 MHz, DMSO-d

)
Sample Prep: Dissolve 10 mg of sample in 600

L DMSO-d

. Add 1
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L TFA-d if zwitterionic broadening is observed.

Acquisition: 64 scans, relaxation delay (D1) = 2.0s to ensure integration accuracy of methyls.

Critical Signal Assignments:

Proton Region
Chemical Shift (

ppm)
Multiplicity Structural Insight

Ar-CH

(C2)
2.20 – 2.25 Singlet (3H)

Ortho-methyl. Often

slightly shielded by

carbonyl anisotropy.

Ar-CH

(C5)
2.15 – 2.20 Singlet (3H)

Meta-methyl. Distinct

from C2 methyl.[1]

-CH 2.90 – 3.20 dd (ABX system)

Diastereotopic

splitting increases due

to restricted rotation.

-CH 3.90 – 4.05 dd

Coupling to

-protons confirms

amino acid backbone.

Ar-H (H6) ~6.95 Singlet (broad)

The proton between

the alkyl chain and

C5-Me.

Ar-H (H3, H4) 6.80 – 7.10 Doublets (J~8Hz)

H3 and H4 couple to

each other; H6 is

isolated.

Expert Insight: In native Phe, the aromatic region is a multiplet (7.2-7.3 ppm). In 2,5-Me

-Phe, look for the loss of the multiplet and the appearance of an AB system (H3/H4) plus a
singlet (H6). If you see three doublets, you likely have the 2,4-isomer.

Mass Spectrometry (HRMS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethyl-L-phenylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Validate molecular formula and fragmentation pattern.

Method: ESI-TOF (Positive Mode).

Target Ion: [M+H]

= 194.1181 m/z.

Key Fragment: The tropylium ion equivalent. Unlike unsubstituted Phe (m/z 91), 2,5-Me

-Phe yields a dimethyl-tropylium/benzyl cation at m/z 119. The stability of this cation is higher
due to the inductive effect of the two methyl groups.

Stereochemical Validation (The "L" Factor)
For drug development, enantiomeric purity is non-negotiable (Target: >99.5% e.e.).

Marfey’s Method (FDA Standard)
Optical rotation is often unreliable for UAAs due to low specific rotation values. We utilize

Marfey’s Reagent (FDAA) for derivatization followed by HPLC.

Protocol:

Derivatization: Mix 50

L of 50 mM amino acid solution (in H

O) with 100

L of 1% FDAA in acetone and 20

L of 1M NaHCO

.

Incubation: Heat at 40°C for 1 hour. Stop with 20

L 2M HCl.

LC-MS Analysis:
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 1.8

m).

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.

Gradient: 10-60% B over 20 mins.

Result: The L-isomer elutes before the D-isomer due to the intramolecular H-bonding of the

L-FDAA derivative.

Acceptance Criteria: Area under curve (AUC) for D-isomer < 0.5%.

Synthesis & Analysis Workflow (Visualization)
The following diagram illustrates the critical path from raw material to validated structural entity,

highlighting the control points.
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Structural Validation Suite

Precursor: p-Xylene / 2,5-Dimethylbenzyl Bromide

Asymmetric Synthesis
(Evans Auxiliary or Enantioselective Hydrogenation)

 C-C Bond Formation

Crude 2,5-Dimethyl-L-Phe

 Hydrolysis & Workup

1H/13C NMR
(Regioisomer Check)

 Aliquot A

Marfey's Analysis
(>99.5% L-isomer)

 Aliquot B

HRMS (ESI+)
(m/z 194.1181)

 Aliquot C

Released Material
(Drug Grade)

 Pass  Pass  Pass

Click to download full resolution via product page

Caption: Figure 1. Integrated workflow for the synthesis and structural validation of 2,5-

Dimethyl-L-Phenylalanine, ensuring regio- and stereochemical integrity.

Application in Drug Design: The Steric Map
Why use this specific isomer? The 2,5-dimethyl pattern provides a unique "Steric Map" that

locks the peptide backbone.
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Caption: Figure 2.[2] Steric mapping of 2,5-Me

-Phe. The 2-methyl group creates A(1,3) strain with the backbone, forcing the side chain into a
defined rotamer, reducing entropy loss upon binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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